(4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one

• IUPAC Name: (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one
• InChI: InChI=1S/C12H5F2N3O2S/c13-8-2-1-6(3-9(8)14)11-15-10(12(18)19-11)4-7-5-20-17-16-7/h1-5H/b10-4+
• InChI Key: DZGJBZFFLVTZJS-ONNFQVAWSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC(=CC3=CSN=N3)C(=O)O2)F)F
• Isomeric SMILES: C1=CC(=C(C=C1C2=N/C(=C/C3=CSN=N3)/C(=O)O2)F)F
• Molecular Formula: C12H5F2N3O2S
• Molecular Weight: 293.25 g/mol

Description

(4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one, also known as DFO, is a synthetic compound with potential applications in scientific research. DFO is a member of the oxazole family of heterocyclic compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cell proliferation and survival. Specifically, (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This inhibition ultimately leads to the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one has also been shown to possess a number of other biochemical and physiological effects. These include anti-inflammatory and anti-oxidant properties, as well as the ability to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one is that it is relatively easy to synthesize and purify, making it a useful tool for scientific research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one. One area of interest is in the development of new drugs that target the same enzymes as (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one, but with improved selectivity and potency. Another area of interest is in the development of new methods for synthesizing and purifying (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one, which may lead to more efficient and cost-effective production. Finally, further research is needed to fully understand the mechanism of action of (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one and its potential applications in scientific research.

Synthesis Methods

(4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one can be synthesized through a multi-step process involving the reaction of 3,4-difluoroaniline with thiosemicarbazide to form the corresponding thiourea. This is then reacted with ethyl acetoacetate to form the intermediate product, which is then cyclized under basic conditions to form the final product.

Scientific Research Applications

(4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one has been shown to possess a number of potential applications in scientific research. One area of interest is in the development of new drugs for the treatment of cancer. (4E)-2-(3,4-difluorophenyl)-4-(thiadiazol-4-ylmethylidene)-1,3-oxazol-5-one has been shown to exhibit potent anti-tumor activity in a number of different cancer cell lines, including breast, lung, and colon cancer.